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Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethyloctane

Cat. No.: B14551520

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the physicochemical properties of 4-Ethyl-3,4-
dimethyloctane and other C12 alkane isomers. Alkanes, particularly those with 12 carbon
atoms (dodecanes), are significant in various scientific fields, serving as solvents, standards in
chromatography, and components in fuel and lubricant research. The specific arrangement of
atoms in different isomers dramatically influences their physical properties, which in turn
dictates their application. Understanding these structure-property relationships is crucial for
selecting the appropriate isomer for a given experimental or industrial purpose.

Physicochemical Properties: A Comparative
Overview

The structural isomerism in C12 alkanes leads to significant variations in their physical
properties. Key properties such as boiling point, melting point, and density are influenced by
the degree of branching in the carbon chain. Generally, increased branching leads to a more
compact, spherical molecular shape, which reduces the surface area available for
intermolecular van der Waals forces. This weakening of intermolecular attraction typically
results in lower boiling points and viscosities compared to their straight-chain counterparts.
Melting points, however, are influenced by both intermolecular forces and the efficiency of
crystal lattice packing, with highly symmetrical molecules often exhibiting unusually high
melting points.
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While experimental data for many highly branched isomers like 4-Ethyl-3,4-dimethyloctane
are not widely available in public databases, we can compare its known attributes with those of
other C12 isomers to understand the effects of its specific branching pattern. The following
table summarizes key properties for n-dodecane (the straight-chain isomer), 2-methylundecane
(a slightly branched isomer), and 2,2,4,6,6-pentamethylheptane (a highly branched isomer).

4-Ethyl-3,4- 2- 2,2,4,6,6-
Property dimethyloctan n-Dodecane Methylundeca Pentamethylhe
e ne ptane
Molecular
C12H26[1][2] C12H26[3][4] C12H26[5][6] C12H26[7][8]
Formula
Molecular Weight
170.33[1][2] 170.33[9] 170.33[6] 170.33[7]
(g/mal)
N ) Data not readily
Boiling Point (°C) _ 216.2[3][4] 210[5] 177-178[7]
available
Melting Point Data not readily
_ -9.6[3][4] -46.8[5] -67[10]
°C) available
Density (g/cm3at  Data not readily Data not readily
_ 0.749[3] 0.74[6][11] _
20°C) available available

Based on the established trends, it is expected that 4-Ethyl-3,4-dimethyloctane, with its
significant branching, would exhibit a boiling point lower than that of n-dodecane and 2-
methylundecane, likely falling in a range similar to or slightly higher than that of the highly
branched 2,2,4,6,6-pentamethylheptane.

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties is fundamental to chemical research.
The following are standard methodologies for measuring the key properties discussed in this
guide.

Boiling Point Determination (Thiele Tube Method)
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The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure. The Thiele tube method is a common and efficient technique for determining the
boiling point of small liquid samples.

e Principle: A small sample of the liquid is heated in a tube along with an inverted capillary
tube. As the liquid heats, trapped air expands and escapes from the capillary. At the boiling
point, the vapor pressure of the sample equals the atmospheric pressure, and a rapid stream
of bubbles emerges from the capillary. The liquid is then allowed to cool, and the
temperature at which the liquid is drawn back into the capillary tube is recorded as the
boiling point.

e Procedure:
o A small amount of the sample liquid (a few milliliters) is placed into a small test tube.
o A capillary tube, sealed at one end, is placed open-end-down into the test tube.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oll
or silicone oll).

o The side arm of the Thiele tube is gently heated, allowing convection currents to ensure
uniform temperature distribution.

o The temperature is noted when a continuous and rapid stream of bubbles emerges from
the capillary tube.

o Heating is stopped, and the temperature is recorded at the precise moment the bubbling
ceases and the liquid begins to enter the capillary tube. This temperature is the boiling
point.

Melting Point Determination (Capillary Method)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For pure crystalline solids, this transition occurs over a narrow range.
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 Principle: A small, finely powdered sample of the solid is packed into a capillary tube and
heated in a controlled manner. The temperature range from the first appearance of liquid to
the complete liquefaction of the solid is recorded as the melting point range.

e Procedure:
o A small amount of the dry, solid sample is finely crushed.

o The open end of a capillary tube (sealed at one end) is tapped into the powder to collect a
small amount of the sample.

o The tube is inverted and tapped gently to pack the sample into the sealed end, creating a
column of 2-3 mm in height.

o The capillary tube is attached to a thermometer or placed in a melting point apparatus.

o The sample is heated at a steady, slow rate (approximately 1-2°C per minute) as it
approaches the expected melting point.

o The temperature at which the first drop of liquid appears (T1) and the temperature at
which the entire sample becomes liquid (T2) are recorded. The melting point is reported as
the range T1-T2.

Density Determination (Pycnometer Method)

Density is the mass of a substance per unit volume. For liquids, a pycnometer (a glass flask
with a precise, known volume) provides a highly accurate method for density determination.

e Principle: The density is calculated by measuring the mass of the liquid that completely fills a
container of a known volume.

e Procedure:
o The empty, clean, and dry pycnometer is weighed accurately (m1).

o The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid that overflows is carefully wiped away.
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[e]

The filled pycnometer is weighed again (m2).

o

The mass of the liquid is calculated (m_liquid = m2 - m1).

[¢]

The volume of the pycnometer (V) is known or can be determined by performing the same
procedure with a reference liquid of known density (e.qg., distilled water).

[¢]

The density (p) of the sample liquid is calculated using the formula: p = m_liquid / V.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for determining the boiling point of a C12
isomer using the Thiele tube method.
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Workflow for Boiling Point Determination

Prepare Sample Assembly
(Test tube + Sample + Inverted Capillary)

!

Attach Assembly to Thermometer

!

Place in Thiele Tube with Oil

Gently Heat Side Arm

onitor Temperature

Observe for Rapid Bubbling

ontinuous stream observed

Stop Heating

Observe Liquid Entering Capillary

oment of entry

Record Temperature

(Boiling Point)

Click to download full resolution via product page

Caption: Boiling point determination via the Thiele tube method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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